Cas no 384793-17-3 (Tert-butyl N-(2-bromo-5-chlorophenyl)carbamate)

• Product Name: Tert-butyl N-(2-bromo-5-chlorophenyl)carbamate
• CAS No: 384793-17-3
• MF: C₁₁H₁₃BrClNO₂
• MW: 306.583421468735
• CID: 2119408
• PubChem ID: 11266770
• Update Time: 2025-10-23

Tert-butyl N-(2-bromo-5-chlorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (2-bromo-5-chlorophenyl)-carbamic acid tert-butyl ester
• tert-butyl (2-bromo-5-chlorophenyl)carbamate
• CS-0371688
• tert-butylN-(2-bromo-5-chlorophenyl)carbamate
• tert-Butyl(2-bromo-5-chlorophenyl)carbamate
• EN300-183317
• DB-335887
• tert-butyl N-(2-bromo-5-chlorophenyl)carbamate
• DTXSID301213542
• F83847
• AKOS019844542
• NARMCTXFKCKBOJ-UHFFFAOYSA-N
• SCHEMBL1010291
• 1,1-Dimethylethyl N-(2-bromo-5-chlorophenyl)carbamate
• 384793-17-3
• tert-butyl 2-bromo-5-chlorophenylcarbamate
• Tert-butyl N-(2-bromo-5-chlorophenyl)carbamate

• Inchi： 1S/C11H13BrClNO2/c1-11(2,3)16-10(15)14-9-6-7(13)4-5-8(9)12/h4-6H,1-3H3,(H,14,15)
• InChI Key： NARMCTXFKCKBOJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 304.98182g/mol
• Monoisotopic Mass: 304.98182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl N-(2-bromo-5-chlorophenyl)carbamate

Tert-butyl N-(2-bromo-5-chlorophenyl)carbamate (CAS No. 384793-17-3)

Tert-butyl N-(2-bromo-5-chlorophenyl)carbamate, also known by its CAS number 384793-17-3, is a compound of significant interest in the fields of organic chemistry and chemical synthesis. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a carbamate functional group, further substituted with a bromine and chlorine atom on the aromatic ring. The combination of these substituents makes it a versatile building block for various chemical applications.

The synthesis of Tert-butyl N-(2-bromo-5-chlorophenyl)carbamate typically involves multi-step processes, often starting with the preparation of the corresponding phenol derivative. The introduction of bromine and chlorine substituents on the aromatic ring is achieved through electrophilic substitution reactions, followed by the conversion of the phenol group into a carbamate. The tert-butyl group is introduced in the final step, completing the synthesis of the target compound. This process highlights the importance of precise control over reaction conditions to ensure high yields and purity.

Recent studies have demonstrated the utility of Tert-butyl N-(2-bromo-5-chlorophenyl)carbamate in various applications. For instance, it has been employed as an intermediate in the synthesis of bioactive compounds, including potential drug candidates. The presence of bromine and chlorine atoms on the aromatic ring enhances its reactivity, making it an ideal substrate for further functionalization. Researchers have explored its use in Suzuki-Miyaura coupling reactions, where it serves as a valuable precursor for constructing biaryl compounds with diverse pharmacological properties.

In addition to its role in organic synthesis, Tert-butyl N-(2-bromo-5-chlorophenyl)carbamate has shown promise in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as semiconducting materials and optoelectronic devices. Recent advancements in this area have highlighted its potential as a component in organic light-emitting diodes (OLEDs), where its stability and electronic characteristics are advantageous.

The structural features of Tert-butyl N-(2-bromo-5-chlorophenyl)carbamate also make it an interesting subject for theoretical studies. Computational chemists have utilized density functional theory (DFT) to investigate its electronic structure and reactivity patterns. These studies have provided valuable insights into its bonding characteristics and reaction mechanisms, further enhancing our understanding of this compound's behavior in different chemical environments.

In conclusion, Tert-butyl N-(2-bromo-5-chlorophenyl)carbamate (CAS No. 384793-17-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic and theoretical methodologies, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.